Dialdehyde-containing nucleic acids and their components: synthesis, properties and affinity modification of proteins
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n03ABEH000489
Abstract
Synthesis, structure and chemical properties of nucleoside dialdehyde derivatives are described. The introduction of aldehyde groups into oligonucleotides is discussed. The methods of affinity modification of proteins with periodate-oxidised nucleic acid derivatives are considered. The bibliography includes 48 references.
Recommended Literature
- [1] Front cover
- [2] The rational design of NAMI-A-loaded mesoporous silica nanoparticles as antiangiogenic nanosystems
- [3] Tip-enhanced Raman scattering
- [4] Front cover
- [5] Thermally induced chain orientation for improved thermal conductivity of P(VDF-TrFE) thin films†
- [6] Synthesis, optical properties, and antioxidant and anticancer activity of benzoheterazole dendrimers with triazole bridging unit†
- [7] Equilibration of granular subsystems†
- [8] Temporal multi-sensor system for voltammetric recognition of l- and d-tryptophan enantiomers based on generalized principal component analysis
- [9] Evaluation of efficiencies of radiolysis, photocatalysis and ozonolysis of modified simulated textile dye waste-water
- [10] Design of multifunctional spin logic gates based on manganese porphyrin molecules connected to graphene electrodes†
